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Compound of Interest

Compound Name: 3-O-Benzyl-D-glucal

Cat. No.: B12091979

Get Quote

Executive Summary
C-glycosides (C-nucleosides/C-saccharides) are non-hydrolyzable isosteres of O-glycosides,

offering superior metabolic stability against glycosidases and acid hydrolysis. This stability

makes them critical scaffolds in the development of SGLT2 inhibitors, antibiotics, and

immunomodulators.

This guide details the use of 3,4,6-tri-O-benzyl-D-glucal as a versatile "armed" glycosyl donor.

Unlike its acetylated counterparts, the benzyl-protected glycal offers enhanced reactivity and

stability under basic conditions, allowing for divergent synthetic pathways. We present two

validated protocols:

Lewis Acid-Mediated C-Allylation: A modified Ferrier-type rearrangement yielding

-selective 2,3-unsaturated C-glycosides.

Palladium-Catalyzed C-Arylation (Heck-Type): A stereoselective cross-coupling method for

accessing C-aryl glycosides.
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The reactivity of tri-O-benzyl-D-glucal is governed by the electron-rich enol ether double bond.

The synthetic outcome depends heavily on the mode of activation: electrophilic (Lewis Acid) or

coordinative (Transition Metal).

Divergent Reaction Pathways
Path A (Lewis Acid): Activation of the C3-benzyloxy group (or C1 protonation) generates a

resonance-stabilized oxocarbenium ion. Nucleophilic attack by silanes (e.g.,

allyltrimethylsilane) typically occurs anti to the C3-leaving group, or is directed by the

anomeric effect, favoring the

-anomer.

Path B (Pd-Catalysis): The Heck reaction proceeds via oxidative addition of an aryl halide to

Pd(0), followed by distinct migratory insertion into the electron-rich double bond of the glycal.

-Hydride elimination restores the double bond, often yielding the C1-substituted product.
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Figure 1: Divergent activation pathways for tri-O-benzyl-D-glucal leading to distinct C-glycoside

classes.[1]

Protocol A: Lewis Acid-Mediated C-Allylation
(Ferrier-Type)
This protocol utilizes Allyltrimethylsilane as the nucleophile.[2] While classical Ferrier

rearrangements use acetylated glycals, benzylated glycals can undergo similar transformation
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using strong Lewis acids or specific catalysts like Indium(III) bromide, often yielding the 2,3-

unsaturated "pseudoglycal" with high

-selectivity.

Reagents & Equipment[3][4]
Substrate: 3,4,6-Tri-O-benzyl-D-glucal (1.0 equiv)

Nucleophile: Allyltrimethylsilane (AllylTMS) (1.2 – 1.5 equiv)

Catalyst: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.1 equiv) OR Indium(III)

bromide (InBr3) (5 mol%)

Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

Quench: Saturated aqueous NaHCO3

Step-by-Step Methodology
Preparation: Flame-dry a round-bottom flask and cool under Argon. Add 3,4,6-tri-O-benzyl-D-

glucal (1 mmol, ~416 mg) and dissolve in anhydrous DCM (10 mL, 0.1 M).

Nucleophile Addition: Add Allyltrimethylsilane (1.2 mmol, 190 µL) via syringe.

Activation (Temperature Critical):

Cool the solution to 0°C (ice bath).

Add TMSOTf (0.1 mmol, 18 µL) dropwise. Note: Rapid addition can cause exotherms and

reduce stereoselectivity.

Reaction Monitoring: Stir at 0°C for 1–2 hours. Monitor by TLC (Hexane/EtOAc 4:1). The

product (C-glycoside) typically runs higher (less polar) than the starting glycal.

Quench & Workup:

Quench with sat. NaHCO3 (5 mL) while stirring vigorously.
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Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over Na2SO4, and

concentrate.

Purification: Flash column chromatography on silica gel (Gradient: 0%

10% EtOAc in Hexanes).

Expected Outcome:

Major Product: 1-C-Allyl-3,4,6-tri-O-benzyl-2-deoxy-

-D-erythro-hex-2-enopyranoside.

Yield: 75–85%.

Selectivity:

:

ratio typically > 8:1 due to the anomeric effect stabilizing the axial nucleophilic attack.

Protocol B: Palladium-Catalyzed C-Arylation (Heck-
Type)
This method couples the glycal directly with aryl iodides. Unlike the Lewis acid method, this

preserves the C3-benzyloxy group (unless specific elimination conditions are used) or results in

a C1-aryl glycal with the double bond intact.

Reagents & Equipment[3][4]
Substrate: 3,4,6-Tri-O-benzyl-D-glucal (1.0 equiv)

Coupling Partner: Aryl Iodide (Ar-I) (1.2 – 1.5 equiv)

Catalyst: Palladium(II) acetate [Pd(OAc)2] (5–10 mol%)

Ligand: Triphenylarsine (AsPh3) (10–20 mol%) Note: AsPh3 is often superior to phosphines

for preventing double-bond isomerization.
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Base: Silver Carbonate (Ag2CO3) (2.0 equiv) or Triethylamine (Et3N)

Solvent: Anhydrous Acetonitrile (MeCN) or DMF.

Step-by-Step Methodology
Setup: In a pressure tube or heavy-walled flask, combine tri-O-benzyl-D-glucal (1 mmol), Aryl

Iodide (1.2 mmol), Pd(OAc)2 (11 mg, 0.05 mmol), AsPh3 (30 mg, 0.1 mmol), and Ag2CO3

(550 mg, 2 mmol).

Solvent & Degassing: Add anhydrous MeCN (5 mL). Sparge with Argon for 10 minutes to

remove oxygen (critical for Pd cycle).

Reaction: Seal the tube and heat to 80°C for 12–24 hours. The suspension will darken as Pd

black may eventually form.

Workup:

Cool to room temperature.[3]

Filter through a pad of Celite to remove silver salts and Pd residues. Rinse with EtOAc.

Concentrate the filtrate.

Purification: Flash chromatography (Hexane/EtOAc).

Expected Outcome:

Product: C1-Aryl-3,4,6-tri-O-benzyl-D-glucal (2,3-unsaturated C-glycoside).

Stereochemistry: Often favors the

-anomer (trans to C3 substituent) or

-anomer depending on the specific aryl group and ligand sterics.

Note: This product retains the enol ether functionality, allowing further functionalization (e.g.,

hydration to 2-deoxy-C-glycoside).
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Troubleshooting & Optimization Matrix
Variable Observation Optimization Strategy

Stereoselectivity (

)

Low

-selectivity in Protocol A

Switch solvent to Ether or

Toluene (non-coordinating).

Avoid MeCN (nitrile effect can

destabilize ion pairs). Lower

temp to -78°C.

Yield Low conversion in Protocol B

Switch base to Ag2CO3 (silver

effect promotes halide

abstraction). Ensure inert

atmosphere (O2 kills Pd).

Side Products
2-Deoxy-sugar formation

(saturated)

In Protocol A, this indicates

protonation without elimination.

Ensure anhydrous conditions.

Regioselectivity C3-substitution instead of C1

In Protocol B, this is rare for

glycals but possible. Use

AsPh3 ligand to favor C1-

insertion.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Using Tri-O-Benzyl-D-Glucal]. BenchChem, [2026]. [Online PDF]. Available at:
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of-c-glycosides-using-tri-o-benzyl-d-glucal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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